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Introduction

Phosphatidylethanol (PEth) is a group of abnormal phospholipids formed in the presence of

ethanol, making it a highly specific and sensitive biomarker for alcohol consumption.[1][2][3] In

forensic toxicology, PEth analysis in whole blood provides a longer window of detection (up to

3-4 weeks) compared to traditional biomarkers like ethyl glucuronide (EtG) and ethyl sulfate

(EtS), which are typically detectable for 3-4 days.[1] This extended detection window allows for

the differentiation of drinking patterns, such as identifying moderate or excessive drinkers and

binge drinking episodes.[1] PAPEth-d5, a deuterated analog of a common PEth species,

serves as an essential internal standard for the accurate quantification of PEth in biological

samples using mass spectrometry-based methods.[1][4]

The most abundant PEth species found in whole blood are 16:0/18:1 and 16:0/18:2, which

together account for a significant portion of the total PEth concentration.[1][5] The

concentration of PEth can be used to assess alcohol intake, with established cut-off levels to

distinguish between abstinence, moderate drinking, and heavy or binge drinking.[1]

Principle of PEth Formation
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PEth is formed in cell membranes through the action of phospholipase D (PLD). In the absence

of ethanol, PLD hydrolyzes phosphatidylcholine to phosphatidic acid. However, when ethanol is

present, it acts as a substrate for PLD, leading to the transphosphatidylation of

phosphatidylcholine to form PEth.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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